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Compound of Interest

Compound Name: Promethium-147

Cat. No.: B1221622 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate beta source is a critical decision that can significantly impact experimental

outcomes and operational safety. This guide provides a detailed comparison of two commonly

used beta-emitting isotopes: Promethium-147 (Pm-147) and Strontium-90 (Sr-90). By

examining their physical properties, performance characteristics, and safety considerations,

this document aims to furnish the necessary data to make an informed choice for specific

research and development applications.

Quantitative Data Summary
A direct comparison of the key radioisotopic and physical properties of Promethium-147 and

Strontium-90 is presented below. This table summarizes the essential quantitative data for a

quick and objective assessment.
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Property Promethium-147 (¹⁴⁷Pm) Strontium-90 (⁹⁰Sr)

Half-Life 2.62 years[1][2] 28.79 years

Beta Decay Energy

(Maximum)
0.224 MeV[3] 0.546 MeV (decays to Y-90)[4]

Beta Decay Energy (Average) ~62 keV[5][6]
~196 keV (Sr-90) / ~933.7 keV

(Y-90 daughter)[7]

Specific Activity ~34,300 GBq/g ~5.21 TBq/g[8]

Primary Applications
Betavoltaic batteries, luminous

paints, thickness gauges[9][10]

Radioisotope thermoelectric

generators (RTGs), medical

radiotherapy, industrial

gauges[11][12]

Shielding Requirement
Low-Z materials (e.g., plastic,

acrylic) are effective.[13][14]

Low-Z primary shielding to

minimize Bremsstrahlung,

potentially with a high-Z

secondary layer.[3][12]

Bremsstrahlung X-ray

Production
Low, due to lower beta energy.

Higher, due to the higher

energy beta particles from the

Y-90 daughter.[15]

Gamma Emission

Very weak gamma emission at

121 keV (0.00285% intensity)

[5]

Essentially a pure beta emitter;

gamma emission is negligible.

[4][16]

Experimental Protocols
To empirically compare the performance of Promethium-147 and Strontium-90 as beta

sources, a series of standardized experiments should be conducted. The following protocols

outline the methodologies for key comparative assessments.

Measurement of Beta Particle Energy Spectrum
Objective: To determine and compare the energy distribution of beta particles emitted from Pm-

147 and Sr-90 sources.
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Methodology:

Setup: A beta spectrometer, consisting of a magnetic field to deflect the beta particles and a

detector (e.g., a Geiger-Müller tube or a silicon detector) to count the particles at different

deflection angles, is required.[1]

Calibration: The spectrometer must be calibrated using a source with a well-known beta

energy spectrum.

Data Acquisition:

Place the Pm-147 source in the spectrometer and measure the count rate at various

magnetic field strengths (which correspond to different beta particle energies).

Repeat the measurement with the Sr-90 source.

For each source, also measure the background radiation with the source removed.

Data Analysis:

Subtract the background count rate from the measured count rates for each source.

Plot the corrected count rate as a function of beta particle energy to obtain the energy

spectrum for each isotope.[8]

Compare the shape of the spectra, the maximum energy (Emax), and the average energy

(Eavg).

Determination of Specific Activity
Objective: To experimentally verify and compare the specific activity of Pm-147 and Sr-90

samples.

Methodology:

Sample Preparation: Accurately weigh a small, known mass of each radioisotope. The

samples should be prepared in a manner that ensures uniform distribution of the radioactive

material.
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Instrumentation: A calibrated radiation detector, such as a liquid scintillation counter or a gas-

flow proportional counter, is necessary for this measurement.[17]

Measurement:

Place the prepared Pm-147 sample in the detector and measure the total number of beta

decays per unit time (activity).

Repeat the measurement for the Sr-90 sample.

Measure the background radiation and subtract it from the sample measurements.

Calculation:

The specific activity is calculated by dividing the corrected activity (in Becquerels) by the

mass of the sample (in grams).[4]

Compare the experimentally determined specific activities with the theoretical values.

Evaluation of Shielding Effectiveness
Objective: To compare the effectiveness of different materials in shielding the beta radiation

from Pm-147 and Sr-90.

Methodology:

Setup: A beta source (either Pm-147 or Sr-90), a detector, and a set of absorbers of varying

thicknesses made from different materials (e.g., aluminum, plastic, lead) are required.[18]

Procedure:

Measure the initial count rate of the unshielded beta source.

Place absorbers of increasing thickness between the source and the detector and record

the count rate for each thickness.

Repeat this process for each shielding material and for both beta sources.

Analysis:
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Plot the count rate as a function of absorber thickness for each material and source.

Determine the half-value layer (HVL), which is the thickness of a material required to

reduce the radiation intensity by half, for each combination.

For Sr-90, which has a higher energy beta emission from its Y-90 daughter, also measure

the production of Bremsstrahlung X-rays using a gamma-ray detector on the other side of

high-Z absorbers like lead.[3]

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comparative analysis of

Promethium-147 and Strontium-90 as beta sources.
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Workflow for Comparing Beta Sources
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Caption: A flowchart outlining the key stages for a comprehensive comparison of beta sources.

Conclusion
The choice between Promethium-147 and Strontium-90 as a beta source is highly dependent

on the specific application. Promethium-147, with its lower energy beta emission and shorter
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half-life, is well-suited for applications requiring a lower power density and where long-term

activity is not a primary concern, such as in certain betavoltaic devices.[6][9] Its lower energy

also simplifies shielding requirements.

Conversely, Strontium-90, with its significantly longer half-life and the high-energy beta

emission from its daughter isotope Yttrium-90, is ideal for applications demanding a long-

lasting and more powerful energy source, such as in radioisotope thermoelectric generators.

[11][19] However, the higher energy necessitates more robust shielding to manage both the

beta particles and the secondary Bremsstrahlung radiation. Researchers and developers must

carefully weigh these trade-offs in energy, longevity, and safety to select the optimal beta

source for their needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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